Cas no 110011-73-9 (b-D-Glucopyranoside,4-(1,2,3,5,8,8a-hexahydro-7-methyl-6-indolizinyl)phenyl,6-[3-(4-hydroxy-3-methoxyphenyl)-2-propenoate], [1(S),6(E)]- (9CI))

• Product Name: b-D-Glucopyranoside,4-(1,2,3,5,8,8a-hexahydro-7-methyl-6-indolizinyl)phenyl,6-[3-(4-hydroxy-3-methoxyphenyl)-2-propenoate], [1(S),6(E)]- (9CI)
• CAS No: 110011-73-9
• MF: C₃₁H₃₇NO₉
• MW: 567.626789808273
• CID: 161609
• PubChem ID: 6442876
• Update Time: 2025-04-19

b-D-Glucopyranoside,4-(1,2,3,5,8,8a-hexahydro-7-methyl-6-indolizinyl)phenyl,6-[3-(4-hydroxy-3-methoxyphenyl)-2-propenoate], [1(S),6(E)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,4-(1,2,3,5,8,8a-hexahydro-7-methyl-6-indolizinyl)phenyl,6-[3-(4-hydroxy-3-methoxyphenyl)-2-propenoate], [1(S),6(E)]- (9CI)
• [3,4,5-trihydroxy-6-[4-(7-methyl-1,2,3,5,8,8a-hexahydroindolizin-6-yl)phenoxy]oxan-2-yl]methyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• b-D-Glucopyranoside,4-(1,2,3,5,8,8a-hexahydro-7-methyl-6-indolizinyl)phenyl,6-[3-(4-hydroxy-3-methoxyphenyl)-2-propenoate], [
• 110011-73-9
• Methoxyipomine

• Inchi： 1S/C31H37NO9/c1-18-14-21-4-3-13-32(21)16-23(18)20-7-9-22(10-8-20)40-31-30(37)29(36)28(35)26(41-31)17-39-27(34)12-6-19-5-11-24(33)25(15-19)38-2/h5-12,15,21,26,28-31,33,35-37H,3-4,13-14,16-17H2,1-2H3/b12-6+
• InChI Key： CBZLQXLOZOWNCD-WUXMJOGZSA-N
• SMILES： O1C(C(C(C(C1COC(/C=C/C1C=CC(=C(C=1)OC)O)=O)O)O)O)OC1C=CC(=CC=1)C1=C(C)CC2CCCN2C1

Computed Properties

• Exact Mass: 567.24691
• Monoisotopic Mass: 567.246832
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 9
• Complexity: 948
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138
• XLogP3: 2.2

Experimental Properties

• Density: 1.39
• Boiling Point: 786.5°Cat760mmHg
• Flash Point: 429.5°C
• Refractive Index: 1.656
• PSA: 138.15
• LogP: 2.42330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds